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Compound of Interest

Compound Name: 10-Methoxy-10-oxodecanoic acid

CAS No.: 818-88-2

Cat. No.: B1676727

Get Quote

Monomethyl sebacate (MMS), identified by its CAS number 818-88-2, is a unique chemical

intermediate derived from sebacic acid, a dicarboxylic acid, and methanol. Its structure,

featuring a methyl ester at one end and a carboxylic acid at the other, grants it bifunctional

properties that make it a highly valuable and versatile building block in diverse scientific fields.

While seemingly a simple molecule, MMS serves as a critical precursor in the synthesis of

advanced polymers, a high-performance additive for tuning material properties, and an

important component in cosmetic and lubricant formulations.

This guide provides a comprehensive technical overview of monomethyl sebacate, detailing its

chemical and physical properties, spectroscopic profile, synthesis, and key applications. It is

intended for researchers, scientists, and drug development professionals who require a deep,

practical understanding of this compound for innovation in materials science, polymer

chemistry, and formulation development.

Chemical Identity and Physicochemical Properties
Monomethyl sebacate is systematically known as 10-methoxy-10-oxodecanoic acid. It is a

white crystalline solid at room temperature. The molecule's linear ten-carbon backbone,
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derived from sebacic acid, provides flexibility, while its terminal functional groups—an ester and

a carboxylic acid—offer distinct reactive sites for chemical modification and polymerization.

Chemical Structure
The bifunctional nature of monomethyl sebacate is central to its utility. The carboxylic acid

group can participate in esterification, amidation, and salt formation, while the methyl ester

group can undergo transesterification or hydrolysis.

Caption: Chemical structure of monomethyl sebacate (C11H20O4).

Physical and Chemical Properties
A summary of key physicochemical properties is provided below, compiled from various

chemical suppliers and databases. These values are critical for designing experimental

conditions, purification procedures, and safety protocols.

Property Value Source(s)

CAS Number 818-88-2

Molecular Formula C₁₁H₂₀O₄

Molecular Weight 216.27 g/mol

Appearance
White to almost white powder

or crystal

Melting Point 40-44 °C

Boiling Point 168-170 °C at 3 mmHg

Flash Point 110 °C

IUPAC Name
10-methoxy-10-oxodecanoic

acid

Synonyms

Methyl hydrogen sebacate,

Sebacic acid monomethyl

ester, Decanedioic acid

monomethyl ester
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Spectroscopic Profile for Characterization
Accurate characterization of monomethyl sebacate is essential for confirming its identity and

purity. Below is a summary of expected spectroscopic data based on reference spectra.

¹H NMR (Proton Nuclear Magnetic Resonance): The ¹H NMR spectrum provides a clear

fingerprint of the molecule. Key expected signals include a sharp singlet around 3.67 ppm

corresponding to the three protons of the methyl ester (-OCH₃). Triplets around 2.3 ppm are

characteristic of the methylene protons adjacent to the carbonyl groups (-CH₂-COO-). The

remaining methylene protons in the aliphatic chain typically appear as a complex multiplet

between 1.2 and 1.7 ppm. The acidic proton of the carboxyl group is often broad and may

appear over a wide chemical shift range, or may not be observed depending on the solvent

and concentration.

IR (Infrared) Spectroscopy: The IR spectrum is dominated by two strong carbonyl (C=O)

stretching bands. The ester carbonyl typically appears around 1740 cm⁻¹, while the

carboxylic acid carbonyl appears at a lower frequency, around 1710 cm⁻¹. A very broad

absorption band from approximately 2500 to 3300 cm⁻¹ is also characteristic, corresponding

to the O-H stretch of the hydrogen-bonded carboxylic acid dimer.

MS (Mass Spectrometry): In electron ionization mass spectrometry (EI-MS), the molecular

ion peak (M⁺) at m/z 216 may be observed. Common fragmentation patterns include the loss

of a methoxy group (-OCH₃) to give a peak at m/z 185, and the loss of a methoxycarbonyl

group (-COOCH₃) to give a peak at m/z 157. The base peak is often observed at m/z 125.

Synthesis and Manufacturing Overview
Monomethyl sebacate is typically synthesized via the Fischer esterification of sebacic acid with

methanol, using an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. The reaction is

an equilibrium process, and driving it towards the mono-ester product requires careful control of

stoichiometry and reaction conditions. Industrially, sebacic acid itself is derived from castor oil,

making monomethyl sebacate a bio-based chemical.

Caption: General workflow for the synthesis of monomethyl sebacate.

Detailed Laboratory Synthesis Protocol
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This protocol describes a representative lab-scale synthesis of monomethyl sebacate.

Objective: To synthesize monomethyl sebacate from sebacic acid and methanol.

Materials:

Sebacic acid (1.0 eq)

Methanol (5-10 eq, serves as reactant and solvent)

Concentrated Sulfuric Acid (catalytic amount, e.g., 0.05 eq)

Saturated sodium bicarbonate solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate

Dichloromethane or Ethyl Acetate (for extraction)

Procedure:

Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, add sebacic acid and methanol.

Rationale: Using an excess of methanol helps to shift the reaction equilibrium towards the

ester products.

Catalyst Addition: Slowly add the concentrated sulfuric acid to the stirring mixture.

Rationale: The acid protonates the carbonyl oxygen of the carboxylic acid, making it more

electrophilic and susceptible to nucleophilic attack by methanol.

Reaction: Heat the mixture to reflux and maintain for 4-6 hours. Monitor the reaction

progress by Thin Layer Chromatography (TLC).

Rationale: Heating increases the rate of reaction. Monitoring ensures the reaction is

stopped once the desired product is maximized, avoiding significant formation of the
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diester byproduct.

Quenching and Solvent Removal: Cool the reaction mixture to room temperature. Most of

the excess methanol is then removed using a rotary evaporator.

Rationale: Removing the solvent simplifies the subsequent extraction process.

Extraction and Workup: Redissolve the residue in dichloromethane or ethyl acetate. Transfer

the solution to a separatory funnel and wash sequentially with water, saturated sodium

bicarbonate solution (until effervescence ceases), and finally with brine.

Rationale: The water wash removes residual methanol and sulfuric acid. The bicarbonate

wash removes any unreacted sebacic acid and the acid catalyst. The brine wash helps to

remove residual water from the organic layer.

Drying and Filtration: Dry the organic layer over anhydrous magnesium sulfate, then filter to

remove the drying agent.

Purification: Remove the solvent under reduced pressure to yield the crude product. The

crude monomethyl sebacate can be further purified by recrystallization from a suitable

solvent system (e.g., hexanes/ethyl acetate) or by vacuum distillation to yield a pure white

solid.

Core Applications in Research and Industry
The bifunctional nature of monomethyl sebacate makes it a valuable intermediate in several

high-performance applications.

Polymer Synthesis
One of the primary uses of monomethyl sebacate is as a monomer in the synthesis of

polyesters and polyamides. Its ability to react at either the acid or ester terminus allows for

precise control over polymer architecture.

Expertise & Causality: By incorporating the long, flexible ten-carbon chain of the sebacate

backbone, formulators can impart properties like increased flexibility, impact resistance, and

a lower glass transition temperature (Tg) to the resulting polymer. This is particularly useful in

creating specialty copolyesters or as a chain modifier in existing polymer systems.
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High-Performance Plasticizers
Esters of sebacic acid are well-known as high-performance, low-temperature plasticizers for

polymers like polyvinyl chloride (PVC). Monomethyl sebacate can be further esterified to

produce other sebacate plasticizers (e.g., dioctyl sebacate, dibutyl sebacate) or used itself in

certain formulations.

Mechanism of Action: Plasticizers work by embedding themselves between polymer chains,

disrupting the strong intermolecular forces. This increases the free volume, allowing the

polymer chains to move more freely past one another, which manifests as increased

flexibility and reduced brittleness, especially at low temperatures. Sebacates are particularly

effective due to their long, non-polar aliphatic chain, which provides excellent compatibility

with many polymer systems.
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To cite this document: BenchChem. [Introduction: The Versatility of a Bifunctional Molecule].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676727/docs#introduction-the-versatility-of-a-
bifunctional-molecule]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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